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Compound of Interest

Compound Name: PF-06733804

Cat. No.: B15617577

Technical Support Center: PF-06733804

This technical support center provides best practices and troubleshooting guidance for the
handling, dissolution, and storage of PF-06733804, a pan-Tropomyaosin receptor kinase (Trk)
inhibitor. The following information is intended for researchers, scientists, and drug
development professionals to ensure the stability and efficacy of the compound throughout
their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving PF-067338047

Al: The recommended solvent for dissolving PF-06733804 is Dimethyl Sulfoxide (DMSO).
Q2: What is the solubility of PF-06733804 in DMSO?

A2: PF-06733804 has a reported solubility of 20 mg/mL in DMSO. Some sources may indicate
slight variations.

Q3: How should solid PF-06733804 be stored?

A3: As a powder, PF-06733804 should be stored at room temperature. For long-term storage,
keeping the powder at -20°C can extend its shelf life up to three years, which is a general
recommendation for kinase inhibitors.
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Q4: How should | store stock solutions of PF-067338047

A4: Stock solutions of PF-06733804 in DMSO should be stored at -80°C for up to one year. It is
highly recommended to aliquot the stock solution into single-use volumes to avoid repeated
freeze-thaw cycles.

Q5: Can | dissolve PF-06733804 in aqueous solutions like water or PBS?

A5: While specific data for PF-06733804 is not readily available, kinase inhibitors, in general,
have poor aqueous solubility. It is common practice to prepare a high-concentration stock
solution in an organic solvent like DMSO and then dilute it into aqueous buffers or cell culture
media for experiments. Ensure the final concentration of the organic solvent is low (typically
<0.1% for DMSO) to avoid solvent-induced toxicity in cellular assays.

Dissolution and Storage Data

Parameter Recommendation Source
Form Powder

Color White to beige

Solvent DMSO

Solubility in DMSO 20 mg/mL

Storage (Solid) Room Temperature

] General Kinase Inhibitor
Long-term Storage (Solid) -20°C (up to 3 years) o
Guideline

) General Kinase Inhibitor
Storage (Stock Solution) -80°C (up to 1 year) o
Guideline

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of PF-
06733804 in DMSO

Materials:
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e PF-06733804 powder (Molecular Weight: 474.38 g/mol )

e Anhydrous DMSO

 Sterile microcentrifuge tubes or glass vials with Teflon-lined caps
o Calibrated pipettes

e \Vortex mixer

» Ultrasonic bath (optional)

Procedure:

o Pre-handling: Before opening, gently tap the vial of PF-06733804 to ensure all the powder is
at the bottom.

o Weighing: Accurately weigh the desired amount of PF-06733804 powder in a sterile
microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.74 mg of PF-06733804.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For 4.74 mg
of PF-06733804, add 1 mL of DMSO.

o Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.

o Visually inspect the solution to ensure it is clear and free of particulates.
» Aliquoting and Storage:

o Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes or
glass vials.
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o Store the aliquots at -80°C.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Difficulty Dissolving PF-
06733804

The compound may require

more energy to dissolve.

Gently warm the solution to
37°C for a short period. Use an
ultrasonic bath to aid
dissolution. Ensure the DMSO
is anhydrous, as absorbed

moisture can affect solubility.

Precipitation of the Compound
upon Dilution in Aqueous
Media

The compound has low
agueous solubility, and the
final concentration exceeds its
solubility limit in the aqueous
buffer.

Decrease the final
concentration of the compound
in the aqueous medium.
Increase the percentage of the
organic co-solvent if the
experimental system allows,
but be mindful of solvent

toxicity.

Loss of Compound Activity in

Experiments

The compound may have
degraded due to improper

storage or handling.

Avoid repeated freeze-thaw
cycles by using single-use
aliquots. Protect stock
solutions from light if the
compound is light-sensitive
(though specific data for PF-
06733804 is unavailable, this
is a good general practice).
Ensure the storage
temperature is consistently

maintained.
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Caption: Workflow for the dissolution and storage of PF-06733804.
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Caption: A logical guide for troubleshooting common issues with PF-06733804.

To cite this document: BenchChem. [Best practices for dissolving and storing PF-06733804].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-
pf-06733804]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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